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Compound of Interest |

Compound Name: 2-(4-methylphenyl)acetyl chloride
CAS No.: 35675-44-6
Cat. No.: B1349987

2-(4-methylphenyl)acetyl chloride, also known by its common synonym p-tolylacetyl chloride,
is @ monoacyl chloride that serves as a critical building block in organic synthesis. Its reactivity
is dominated by the electrophilic acyl chloride moiety, making it a potent acetylating agent.

1.1. Molecular Structure and Formula

The molecule consists of a p-tolyl group (a benzene ring substituted with a methyl group at
position 4) attached to an acetyl chloride functional group via a methylene bridge.

IUPAC Name: 2-(4-methylphenyl)acetyl chloride[1]

Synonyms: p-Tolylacetyl chloride, (4-methylphenyl)acetyl chloride[1][2]

CAS Number: 35675-44-6[1][2]

Molecular Formula: CoHeCIO[1]

Molecular Weight: 168.62 g/mol [1][3]

Caption: Experimental workflow for the synthesis of 2-(4-methylphenyl)acetyl chloride.

Reactivity and Applications in Drug Development
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As a reactive acyl chloride, this compound is a versatile intermediate for introducing the 2-(4-
methylphenyl)acetyl moiety into various molecular scaffolds. This is particularly relevant in the
synthesis of pharmaceuticals and other biologically active molecules. [4] Key Reactions:

o Amidation: Reacts readily with primary and secondary amines to form amides. This is one of
the most common transformations in medicinal chemistry for building peptide-like structures
or other complex nitrogen-containing compounds.

« Esterification: Reacts with alcohols to form esters. This is useful for synthesizing active
pharmaceutical ingredients (APIs) or creating prodrugs to improve bioavailability.

» Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AICI3), it can acylate
aromatic rings to form ketones, a key carbon-carbon bond-forming reaction for building
complex molecular skeletons.

While not a direct precursor in the most common industrial syntheses of the NSAID
Nabumetone, the chemistry of 2-(4-methylphenyl)acetyl chloride is highly relevant. [5][6]The
synthesis of Nabumetone and its analogs often involves reactions like Friedel-Crafts acylation
or aldol condensations, which utilize similar electrophilic carbonyl compounds to construct the
final drug structure. [7][8][9]

Analytical Characterization for Quality Control

Confirming the identity and purity of the synthesized product is paramount. A combination of
spectroscopic methods provides a robust analytical validation.

« Infrared (IR) Spectroscopy: The most telling feature is a very strong, sharp absorption band
for the carbonyl (C=0) stretch, which is characteristic of acyl chlorides and appears at a high
frequency, typically in the range of 1785-1815 cm~1. The absence of a broad -OH stretch
from the starting carboxylic acid is a key indicator of reaction completion.

¢ 1H Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum provides
a clear fingerprint of the structure. Based on similar structures, the expected signals are: [10]
[11] * A singlet around 2.3 ppm for the three methyl (—~CHs) protons.

o Asinglet around 4.0-4.2 ppm for the two methylene (—CH2-) protons adjacent to the
carbonyl group.
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o A pair of doublets in the aromatic region, typically between 7.0-7.3 ppm, corresponding to
the four protons on the para-substituted benzene ring.

e 13C NMR Spectroscopy: The carbon spectrum will show distinct signals for each unique
carbon, with the carbonyl carbon appearing significantly downfield, typically in the range of
170-175 ppm.

Safety, Handling, and Storage

2-(4-methylphenyl)acetyl chloride is a hazardous chemical that demands strict safety
protocols.

o Primary Hazards: Corrosive, causes severe skin burns and eye damage, reacts violently with
water, and is a lachrymator (causes tearing). [1][12]* Personal Protective Equipment (PPE):
Always use this chemical inside a certified chemical fume hood. Wear chemical-resistant
gloves (e.g., nitrile), splash-proof safety goggles, a face shield, and a flame-retardant lab
coat. [13]* Handling: Handle under an inert atmosphere (nitrogen or argon) to prevent
reaction with atmospheric moisture. [13]Avoid inhalation of the pungent vapors. Keep away
from water, alcohols, amines, and strong bases. [14][13]* Storage: Store in a cool, dry, well-
ventilated area in a tightly sealed container. The container should be kept under an inert
atmosphere. Recommended storage is often in a refrigerator to minimize vapor pressure.
[15]* Spill & Disposal: Absorb spills with a dry, inert material (e.g., sand or vermiculite) and
place in a sealed container for hazardous waste disposal. Do not use water or combustible
materials for cleanup. Waste must be disposed of according to local and national regulations.
[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Core Compound Profile: Identity and Physicochemical
Characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349987#2-4-methylphenyl-acetyl-chloride-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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